Cas no 23592-69-0 (1-(9H-carbazol-1-yl)-Ethanone)

1-(9H-carbazol-1-yl)-Ethanone structure
1-(9H-carbazol-1-yl)-Ethanone structure
Product Name:1-(9H-carbazol-1-yl)-Ethanone
CAS No:23592-69-0
MF:C14H11NO
MW:209.243243455887
CID:1109548
PubChem ID:1712586
Update Time:2025-04-20

1-(9H-carbazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(9H-carbazol-1-yl)-Ethanone
    • 1-(9H-carbazol-1-yl)ethanone
    • DTXSID40364850
    • ACETYLCARBAZOLE
    • AE-406/41056310
    • SCHEMBL159997
    • 23592-69-0
    • Inchi: 1S/C14H11NO/c1-9(16)10-6-4-7-12-11-5-2-3-8-13(11)15-14(10)12/h2-8,15H,1H3
    • InChI Key: DJKHQIBUPFQJAI-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CC2C3C=CC=CC=3NC=21

Computed Properties

  • Exact Mass: 209.08413
  • Monoisotopic Mass: 209.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86

1-(9H-carbazol-1-yl)-Ethanone Related Literature

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